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Compound of Interest

Compound Name: 4,4-Difluoro-2-pentanone

Cat. No.: B15323066 Get Quote

Application Notes and Protocols for 4,4-Difluoro-
2-pentanone
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 4,4-Difluoro-
2-pentanone. Due to the limited availability of a specific Safety Data Sheet (SDS) for this

compound, these protocols are based on general best practices for handling fluorinated

ketones and data from structurally similar compounds. A substance-specific risk assessment is

mandatory before commencing any work.

Chemical and Physical Properties
A summary of the available quantitative data for 4,4-Difluoro-2-pentanone and a structurally

similar compound, 1-Chloro-1,1-difluoro-2,4-pentanedione, is presented below for reference.
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Property 4,4-Difluoro-2-pentanone
1-Chloro-1,1-difluoro-2,4-
pentanedione

Molecular Formula C5H8F2O C5H3ClF2O2

CAS Number 86154-50-9 2375-76-0

Hazard Statements Data not available

Flammable liquid and vapor.

Causes skin irritation. Causes

serious eye irritation. May

cause respiratory irritation.[1]

Signal Word Data not available Warning

Handling and Storage Protocols
1. Personal Protective Equipment (PPE)

A comprehensive range of personal protective equipment is crucial to ensure safety when

handling 4,4-Difluoro-2-pentanone. The recommended PPE includes:

Eye and Face Protection: Chemical safety goggles and a face shield should be worn at all

times to protect against splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are essential.

Gloves should be inspected for any signs of degradation before use.

Protective Clothing: A lab coat or chemical-resistant apron should be worn to protect against

skin contact.[2]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation of vapors. If ventilation is inadequate, a

respirator with an appropriate organic vapor cartridge should be used.

2. Engineering Controls

Ventilation: All handling of 4,4-Difluoro-2-pentanone should be performed in a certified

chemical fume hood to maintain low exposure levels.
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Safety Showers and Eyewash Stations: These should be readily accessible in the immediate

work area.

3. Spill and Emergency Procedures

Minor Spills: In the event of a small spill, absorb the material with an inert absorbent, such as

vermiculite or sand. Place the contaminated material into a sealed, labeled container for

proper disposal.

Major Spills: For larger spills, evacuate the area and contact the appropriate emergency

response team.

Fire: Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher. Do not use

a direct water jet, as it may spread the fire.

4. First Aid Measures

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, while holding the eyelids open. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[1]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

5. Storage Procedures

Container: Store in a tightly sealed, properly labeled container.

Temperature: Keep in a cool, dry, and well-ventilated area.

Incompatible Materials: Store away from strong oxidizing agents, strong bases, and reducing

agents.
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Ignition Sources: Keep away from heat, sparks, and open flames.[1]

Experimental Workflow
The following diagram illustrates a logical workflow for the safe handling of 4,4-Difluoro-2-
pentanone in a research setting.
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Caption: Workflow for Safe Handling of 4,4-Difluoro-2-pentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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